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Compound of Interest

Compound Name: FXlla-IN-5

B15578978

. Get Quote

Cat. No.:

For researchers, scientists, and drug development professionals, the proper handling and
disposal of potent, selective inhibitors like FXlla-IN-5 are paramount to ensuring laboratory
safety and environmental protection. Given the absence of a specific Safety Data Sheet (SDS)
for FXlla-IN-5, a conservative approach, treating the compound as a potent research chemical
with unknown hazards, is required. This guide provides a comprehensive, step-by-step protocol
for the safe disposal of FXlla-IN-5.

Compound Properties

A clear understanding of the compound's properties is the first step toward safe handling and
disposal. The table below summarizes the key available data for FXlla-IN-5.

Property

Value

Chemical Name

FXlla-IN-5

CAS Number

3047411-80-0

Molecular Formula

C26H29N70[1]

Molecular Weight

455.55 g/mol [1]

Target

Factor Xlla (FXIlla), a serine protease[1][2][3]

Reported Toxicity

Slight toxicity (at 100 mg/kg)[1]

Physical Form

Typically a solid
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Hazard Assessment

As a selective inhibitor of FXIlla, a key component of the coagulation cascade, FXlla-IN-5 is
biologically active and should be handled with care.[1][2] Although reported toxicity is slight, the
potential for unforeseen pharmacological effects upon accidental exposure necessitates
treating this compound as hazardous. All handling and disposal procedures should be
conducted under the assumption that the compound is potent and potentially harmful.

Experimental Protocol for Proper Disposal

The following protocol outlines the recommended step-by-step procedure for the disposal of
FXlla-IN-5. These steps should be performed in a designated laboratory area, and personnel
must wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and chemical-resistant gloves.

1. Disposal of Bulk/Unused FXIlla-IN-5:

» Original Container: Whenever possible, dispose of the compound in its original, clearly
labeled container.

e Hazardous Waste Labeling: Ensure the container is labeled as "Hazardous Waste" and
includes the full chemical name ("FXlla-IN-5"), CAS number (3047411-80-0), and the
approximate quantity.

o Waste Segregation: Store the container in a designated hazardous waste accumulation area,
segregated from incompatible materials.

» Professional Disposal: Arrange for pickup and disposal by your institution's Environmental
Health and Safety (EHS) office or a certified hazardous waste disposal contractor.

2. Disposal of Small Residual Quantities (e.g., from glassware):

e Solvent Rinsing: Rinse the contaminated glassware three times with a suitable solvent. Good
solvent choices include methanol, ethanol, or dimethyl sulfoxide (DMSO), which is often
used to dissolve protease inhibitors.
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» Rinsate Collection: Collect all solvent rinsate in a properly labeled hazardous waste
container. The label should clearly state "Hazardous Waste," the full chemical name "FXlla-
IN-5," and the solvent used for rinsing.

o Container Management: Keep the waste container securely closed when not in use and
store it in a designated hazardous waste area.

3. Disposal of Contaminated Labware (e.g., pipette tips, weighing paper):

e Solid Waste Collection: Place all solid waste contaminated with FXIla-IN-5 into a designated,
clearly labeled hazardous waste bag or container.

e Labeling: The container should be labeled as "Hazardous Waste" and specify the
contaminant ("FXlla-IN-5").

o Disposal: Dispose of the container through your institution's EHS-approved hazardous waste
stream.

4. Chemical Deactivation (Not Recommended without Specific Studies):

Chemical deactivation of potent small molecule inhibitors without specific, validated protocols is
not advised. The reaction byproducts may be unknown and could be more hazardous than the
original compound. Therefore, disposal via a certified hazardous waste contractor is the safest
and recommended method.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of FXlla-
IN-5.
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Identify Waste Type
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Workflow for the safe disposal of FXlla-IN-5 waste.

This structured approach ensures that all forms of FXlla-IN-5 waste are handled and disposed
of in a manner that prioritizes the safety of laboratory personnel and minimizes environmental
impact. Always consult your institution's specific hazardous waste management guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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